Cas no 104883-53-6 (2-(Aminomethyl)pentanoic Acid)

• Product Name: 2-(Aminomethyl)pentanoic Acid
• CAS No: 104883-53-6
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 3033835
• PubChem ID: 50987862
• Update Time: 2025-10-05

2-(Aminomethyl)pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-(aMinoMethyl)-
• 104883-53-6
• SCHEMBL6030556
• G56653
• a-Aminomethylpropylessigsaure
• AKOS011547618
• (2S)-2-(aminomethyl)pentanoic acid
• 2-(aminomethyl)pentanoic acid
• Z970060188
• CS-0259298
• (2R)-2-(aminomethyl)pentanoic acid
• EN300-72924
• 2-(aminomethyl)pentanoicacid
• EEA88353
• MFCD06227453
• 2-(Aminomethyl)pentanoic Acid

• MDL： MFCD06227453
• Inchi： 1S/C6H13NO2/c1-2-3-5(4-7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)
• InChI Key： SPVZHUGRMDRKAC-UHFFFAOYSA-N
• SMILES： OC(C(CN)CCC)=O

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Aminomethyl)pentanoic Acid

Recent Advances in the Study of 2-(Aminomethyl)pentanoic Acid (CAS: 104883-53-6)

2-(Aminomethyl)pentanoic acid (CAS: 104883-53-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug development, enzyme inhibition, and metabolic pathways. Recent research has shed light on its role as a building block for novel therapeutics and its interactions with biological targets.

One of the most notable findings in recent years is the application of 2-(Aminomethyl)pentanoic acid in the synthesis of peptide-based drugs. Studies have demonstrated its efficacy as a precursor in the production of modified peptides with enhanced stability and bioavailability. Researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in disease pathways, such as those implicated in cancer and neurodegenerative disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the compound's ability to modulate gamma-aminobutyric acid (GABA) receptors. The results indicated that derivatives of 2-(Aminomethyl)pentanoic acid could potentially serve as novel anxiolytic agents with fewer side effects compared to existing treatments. This discovery opens new avenues for the development of next-generation neuropharmaceuticals.

Another significant advancement involves the use of 2-(Aminomethyl)pentanoic acid in metabolic engineering. Researchers have engineered microbial strains to produce this compound as an intermediate in the biosynthesis of valuable pharmaceuticals. This approach not only reduces production costs but also aligns with the growing demand for sustainable and environmentally friendly manufacturing processes in the pharmaceutical industry.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-(Aminomethyl)pentanoic acid derivatives. Current research efforts are focused on improving their absorption, distribution, metabolism, and excretion (ADME) profiles to enhance their therapeutic potential. Collaborative studies between academic institutions and pharmaceutical companies are underway to address these limitations and accelerate the translation of findings into clinical applications.

In conclusion, 2-(Aminomethyl)pentanoic acid (CAS: 104883-53-6) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a building block for drug development and its potential in modulating biological pathways make it a valuable target for ongoing and future studies. As research progresses, this compound is expected to play an increasingly important role in the discovery of innovative therapeutics for a wide range of diseases.